Cas no 2229271-22-9 (1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile)
1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile
- 1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile
- EN300-1727095
- 2229271-22-9
-
- Inchi: 1S/C10H8N4/c11-7-10(1-2-10)8-5-13-9-6-12-3-4-14(8)9/h3-6H,1-2H2
- InChI Key: WDKDLRCKVXIITO-UHFFFAOYSA-N
- SMILES: N12C=CN=CC1=NC=C2C1(C#N)CC1
Computed Properties
- Exact Mass: 184.074896272g/mol
- Monoisotopic Mass: 184.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 54Ų
1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727095-0.05g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1727095-0.1g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1727095-0.25g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1727095-0.5g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1727095-1.0g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 1g |
$1343.0 | 2023-06-04 | ||
| Enamine | EN300-1727095-2.5g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1727095-5.0g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 5g |
$3894.0 | 2023-06-04 | ||
| Enamine | EN300-1727095-10.0g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 10g |
$5774.0 | 2023-06-04 | ||
| Enamine | EN300-1727095-1g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1727095-5g |
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile |
2229271-22-9 | 5g |
$3894.0 | 2023-09-20 |
1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile
Comprehensive Overview of 1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile (CAS No. 2229271-22-9)
1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile (CAS No. 2229271-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the imidazo[1,2-a]pyrazine family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure combines a cyclopropane ring with a carbonitrile group, making it a valuable intermediate in the synthesis of novel therapeutic agents.
In recent years, the demand for imidazo[1,2-a]pyrazine derivatives has surged, driven by their potential applications in drug discovery. Researchers are particularly interested in this compound's role as a kinase inhibitor scaffold, a hot topic in oncology and inflammation research. The cyclopropane-1-carbonitrile moiety enhances the compound's metabolic stability, a critical factor in the development of orally bioavailable drugs. This aligns with the growing focus on small-molecule drug design and fragment-based drug discovery, which are frequently searched topics in scientific databases.
The synthesis of 1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times, addressing the industry's push for greener and more efficient processes. These methods resonate with current trends in green chemistry and sustainable synthesis, which are highly searched keywords in academic and industrial circles.
Beyond pharmaceuticals, this compound has shown promise in material science, particularly in the development of organic electronic materials. Its conjugated system and rigid imidazo[1,2-a]pyrazine core make it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic devices. This application ties into the broader interest in renewable energy technologies and smart materials, topics frequently queried in engineering and chemistry forums.
Analytical characterization of CAS No. 2229271-22-9 relies on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are paramount for regulatory compliance in drug development. The emphasis on quality control and analytical validation reflects the pharmaceutical industry's stringent standards, another area of high search volume among professionals.
In summary, 1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropane-1-carbonitrile represents a versatile building block with applications spanning medicinal chemistry, agrochemicals, and advanced materials. Its relevance to cutting-edge research areas like targeted therapy and sustainable technology ensures its continued prominence in scientific literature and industrial applications. As interest in heterocyclic chemistry and structure-activity relationships grows, this compound is poised to remain a focal point for innovation.
2229271-22-9 (1-{imidazo1,2-apyrazin-3-yl}cyclopropane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)